Cas no 565224-06-8 ((6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-chloropyridine-3-carboxylate)

(6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-chloropyridine-3-carboxylate is a synthetic organic compound featuring a benzodioxin core fused with a chloropyridine carboxylate moiety. Its molecular structure combines nitro and chloro substituents, which may confer reactivity suitable for applications in agrochemical or pharmaceutical intermediates. The presence of the benzodioxin scaffold suggests potential stability under physiological conditions, while the chloropyridine carboxylate group could facilitate further derivatization. This compound may serve as a key precursor in the synthesis of biologically active molecules, particularly those targeting specific enzymatic pathways. Its unique structural features make it a candidate for research in selective chemical transformations or as a building block in heterocyclic chemistry.

(6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-chloropyridine-3-carboxylate structure

565224-06-8 structure

Product Name:(6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-chloropyridine-3-carboxylate

CAS No:565224-06-8

MF:C₁₅H₁₁ClN₂O₆

MW:350.710643053055

CID:6277263

PubChem ID:2640588

Update Time:2025-06-08

(6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 565224-06-8
- AKOS033713270
- EN300-26609901
- (6-nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-chloropyridine-3-carboxylate
- CCG-315621
- Z19817711
- (6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-chloropyridine-3-carboxylate
- Inchi： 1S/C15H11ClN2O6/c16-14-12(2-1-3-17-14)15(19)23-7-10-5-11(18(20)21)4-9-6-22-8-24-13(9)10/h1-5H,6-8H2
- InChI Key： LDHXJGZTHQXWAH-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CN=1)C(=O)OCC1=CC(=CC2COCOC=21)[N+](=O)[O-]

Computed Properties

Exact Mass: 350.0305638g/mol
Monoisotopic Mass: 350.0305638g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 473
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 104Å²

(6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-chloropyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26609901-0.05g	(6-nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-chloropyridine-3-carboxylate	565224-06-8	95.0%	0.05g	$212.0	2025-03-20

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Additional information on (6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-chloropyridine-3-carboxylate

Comprehensive Overview of (6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-chloropyridine-3-carboxylate (CAS No. 565224-06-8)

(6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-chloropyridine-3-carboxylate (CAS No. 565224-06-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzodioxin and pyridine moieties, exhibits potential applications in drug development and crop protection. Its molecular structure combines a nitro-substituted benzodioxin core with a chloropyridine carboxylate ester, making it a versatile intermediate for synthetic chemistry.

In recent years, the demand for novel heterocyclic compounds like 565224-06-8 has surged due to their role in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Researchers are particularly interested in its bioactivity profile, which may contribute to the development of next-generation pharmaceutical agents or agrochemical formulations. The compound's nitro group and chloropyridine functionality are key to its reactivity, enabling diverse chemical modifications.

The synthesis of (6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-chloropyridine-3-carboxylate typically involves multi-step organic reactions, including esterification and nitration processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its potential applications, this compound is often referenced in patents and academic journals focusing on medicinal chemistry and crop science.

From an industrial perspective, CAS No. 565224-06-8 is valued for its scalability and compatibility with green chemistry principles. Companies specializing in fine chemicals and custom synthesis frequently highlight its role in optimizing production workflows. Environmental and safety considerations are also paramount, with studies emphasizing proper handling protocols to ensure workplace safety.

Emerging trends in AI-driven drug discovery have further amplified interest in compounds like (6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-chloropyridine-3-carboxylate. Computational models predict its interactions with biological targets, accelerating the identification of potential therapeutic uses. Additionally, its relevance to precision agriculture aligns with the growing need for eco-friendly pest control solutions.

In summary, 565224-06-8 represents a compelling case study in modern chemical innovation. Its dual utility in life sciences and material science underscores the importance of continued research and development. As scientific inquiry progresses, this compound may unlock new possibilities for addressing pressing global health and environmental challenges.